NS309 NS309 NS309 is a nonselective activator of small- and intermediate-conductance Ca2+-activated K+ (SK/KCa2 and IK/KCa3.1) channels (EC50s range from 0.12-1.2 µM for SK channels and 10-90 nM for IK channels). It can also activate voltage-gated Kv11.1 channels (hERG; IC50 = 1 µM), but does not, however, affect large conductance (BK/KCa1.1) channels. NS309 can modulate neuronal firing patterns by enhancing SK-mediated hyperpolarizing effects. It is 730-fold (SK channels) and 7,400-fold (IK channels) more potent than 1-EBIO and often used in conjunction with CyPPA to distinguish between SK1 and SK3 subtypes.
NS309 is a nonselective activator of small- and intermediate-conductance Ca2+-activated K+ (SK/KCa2 and IK/KCa3.1) channels (EC50s range from 0.12-1.2 µM for SK channels and 10-90 nM for IK channels). NS309 decreases rat detrusor smooth muscle membrane potential and phasic contractions by activating SK3 channels. NS309 restores EDHF-type relaxation in mesenteric small arteries from type 2 diabetic ZDF rats.
Brand Name: Vulcanchem
CAS No.: 18711-16-5
VCID: VC0537642
InChI: InChI=1S/C8H4Cl2N2O2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12-14/h1-2,11,13H
SMILES: C1=CC(=C(C2=C1C(=C(N2)O)N=O)Cl)Cl
Molecular Formula: C8H4Cl2N2O2
Molecular Weight: 231.03 g/mol

NS309

CAS No.: 18711-16-5

Cat. No.: VC0537642

Molecular Formula: C8H4Cl2N2O2

Molecular Weight: 231.03 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

NS309 - 18711-16-5

Specification

Description NS309 is a nonselective activator of small- and intermediate-conductance Ca2+-activated K+ (SK/KCa2 and IK/KCa3.1) channels (EC50s range from 0.12-1.2 µM for SK channels and 10-90 nM for IK channels). It can also activate voltage-gated Kv11.1 channels (hERG; IC50 = 1 µM), but does not, however, affect large conductance (BK/KCa1.1) channels. NS309 can modulate neuronal firing patterns by enhancing SK-mediated hyperpolarizing effects. It is 730-fold (SK channels) and 7,400-fold (IK channels) more potent than 1-EBIO and often used in conjunction with CyPPA to distinguish between SK1 and SK3 subtypes.
NS309 is a nonselective activator of small- and intermediate-conductance Ca2+-activated K+ (SK/KCa2 and IK/KCa3.1) channels (EC50s range from 0.12-1.2 µM for SK channels and 10-90 nM for IK channels). NS309 decreases rat detrusor smooth muscle membrane potential and phasic contractions by activating SK3 channels. NS309 restores EDHF-type relaxation in mesenteric small arteries from type 2 diabetic ZDF rats.
CAS No. 18711-16-5
Molecular Formula C8H4Cl2N2O2
Molecular Weight 231.03 g/mol
IUPAC Name 6,7-dichloro-3-nitroso-1H-indol-2-ol
Standard InChI InChI=1S/C8H4Cl2N2O2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12-14/h1-2,11,13H
Standard InChI Key ROBYKNONIPZMTK-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=C(C2=NC(=O)C(=C21)NO)Cl)Cl
SMILES C1=CC(=C(C2=C1C(=C(N2)O)N=O)Cl)Cl
Canonical SMILES C1=CC(=C(C2=C1C(=C(N2)O)N=O)Cl)Cl
Appearance Solid powder

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